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Compound of Interest

Compound Name: Dihexyl adipate

Cat. No.: B092136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics

of dihexyl adipate, a widely used emollient and plasticizer. Understanding its behavior in

various solvents is critical for formulation development, manufacturing processes, and ensuring

product stability and efficacy in the pharmaceutical and cosmetic industries.

Core Solubility Profile of Dihexyl Adipate
Dihexyl adipate [(CH2)4(COOC6H13)2] is a diester of adipic acid and hexanol. Its molecular

structure, characterized by a moderately long, non-polar hydrocarbon backbone and two polar

ester functional groups, dictates its solubility. This duality results in good solubility in a range of

organic solvents while being practically insoluble in water.

Quantitative and Qualitative Solubility Data
Precise quantitative solubility data for dihexyl adipate in a broad spectrum of organic solvents

is not extensively available in public literature. However, based on its chemical properties and

data for structurally similar long-chain diesters, a reliable solubility profile can be established.

The following table summarizes the available quantitative and qualitative solubility data for

dihexyl adipate and its analogues.
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Solvent Class Solvent
Dihexyl Adipate
Solubility

Analogue Solubility
Data (Compound)

Polar Protic Water

Insoluble (2.6 mg/L at

20°C, est. 0.04224

mg/L at 25°C)[1][2]

-

Ethanol Soluble[1][3]
Soluble (Dioctyl

Adipate: 25.42 g/L)[4]

Methanol Soluble
Soluble (Dioctyl

Adipate: 31.55 g/L)[4]

Polar Aprotic Acetone Soluble
Soluble (Dibutyl

Sebacate)[5][6][7]

Ethyl Acetate Soluble
Soluble (Dioctyl

Adipate)[8]

Non-Polar Diethyl Ether Soluble[1][3]
Soluble (Dioctyl

Adipate)[9]

Hexane Soluble
Soluble (Dibutyl

Sebacate)[6][7]

Toluene Soluble
Soluble (Dibutyl

Sebacate)[5][6]

Oils & Lipids Mineral Oil Soluble
Soluble (Dioctyl

Adipate)[8]

Cosmetic Esters Miscible
Miscible with many

fatty acid esters.

Experimental Protocol for Solubility Determination
For applications requiring precise solubility values, experimental determination is essential. The

following protocol outlines the isothermal saturation method, a reliable technique for

determining the equilibrium solubility of a compound in a solvent at a specific temperature. This

method is adapted from established guidelines such as OECD Guideline 105 and ASTM

E1148.
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Materials and Apparatus
Solute: Dihexyl adipate (high purity)

Solvents: Selected organic solvents (analytical grade)

Apparatus:

Analytical balance (± 0.1 mg accuracy)

Thermostatic shaker or water bath capable of maintaining a constant temperature (±

0.5°C)

Glass vials with screw caps and PTFE septa

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

Analytical instrumentation for quantification (e.g., Gas Chromatography with Flame

Ionization Detector (GC-FID) or High-Performance Liquid Chromatography (HPLC))

Experimental Procedure
Preparation of Saturated Solution:

Add an excess amount of dihexyl adipate to a series of glass vials.

Accurately add a known volume or mass of the selected solvent to each vial.

Securely cap the vials.

Equilibration:

Place the vials in the thermostatic shaker or water bath set to the desired temperature

(e.g., 25°C).

Agitate the samples for a sufficient period to reach equilibrium. A preliminary study should

be conducted to determine the time to reach equilibrium (typically 24-72 hours).
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Sample Collection and Preparation:

Once equilibrium is reached, allow the vials to stand undisturbed at the constant

temperature for at least 24 hours to allow undissolved solute to settle.

Carefully withdraw a known volume of the supernatant using a pipette or syringe.

Immediately filter the aliquot using a syringe filter to remove any undissolved

microparticles.

Quantification:

Accurately dilute the filtered aliquot with the pure solvent to a concentration within the

calibrated range of the analytical instrument.

Analyze the diluted sample using a validated analytical method (e.g., GC-FID or HPLC) to

determine the concentration of dihexyl adipate.

Data Analysis:

Calculate the solubility of dihexyl adipate in the solvent, expressed in g/100 mL or other

appropriate units, based on the measured concentration and the dilution factor.

Perform the experiment in triplicate to ensure the reliability of the results.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the isothermal saturation method for

determining the solubility of dihexyl adipate.
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Caption: Experimental workflow for determining dihexyl adipate solubility.
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Conclusion
Dihexyl adipate exhibits broad solubility in common organic solvents, a characteristic that

underpins its utility in numerous pharmaceutical and cosmetic formulations. While precise

quantitative data remains limited in the public domain, the provided qualitative and analogue

data, in conjunction with the detailed experimental protocol, offer a robust framework for

scientists and researchers. This guide serves as a foundational resource for the effective

utilization and characterization of dihexyl adipate in drug development and other scientific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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